Cas no 110973-83-6 (1-(4-Nitrophenyl)dihydro-1H-1,3oxazolo3,4-c1,3oxazole)

• Product Name: 1-(4-Nitrophenyl)dihydro-1H-1,3oxazolo3,4-c1,3oxazole
• CAS No: 110973-83-6
• MF: C₁₁H₁₂N₂O₄
• MW: 236.223982810974
• MDL: MFCD00522213
• CID: 1195367
• PubChem ID: 3745519
• Update Time: 2025-07-01

1-(4-Nitrophenyl)dihydro-1H-1,3oxazolo3,4-c1,3oxazole Chemical and Physical Properties

Names and Identifiers

• 1H,3H,5H-Oxazolo[3,4-c]oxazole, dihydro-1-(4-nitrophenyl)-
• 1-(4-nitrophenyl)dihydro-1H-[1,3]oxazolo[3,4-c][1,3]oxazole
• 1-(4-nitrophenyl)-3,5,7,7a-tetrahydro-1H-oxazolo[3,4-c]oxazole
• 1-(4-nitrophenyl)-3,5,7,7a-tetrahydro-1H-[1,3]oxazolo[3,4-c][1,3]oxazole
• STK737643
• 1-(4-nitrophenyl)dihydro-1H,3H,5H-oxazolo[3,4-c]oxazole
• MFCD00522213
• ALBB-024520
• Oprea1_020208
• EU-0042755
• AKOS001058543
• 1-(4-nitrophenyl)-tetrahydro-1H-[1,3]oxazolo[3,4-c][1,3]oxazole
• CS-0315282
• 4-(4-nitrophenyl)-1-aza-3,7-dioxabicyclo[3,3,0]octane
• SCHEMBL8292486
• F0861-0028
• 1-(4-nitrophenyl)tetrahydro-1H-oxazolo[3,4-c]oxazole
• 7-(4-nitrophenyl)-3,5,7,7a-tetrahydro-1H-[1,3]oxazolo[3,4-c][1,3]oxazole
• AKOS016340716
• 110973-83-6
• SR-01000082086
• Z56915512
• RS-0045
• SR-01000082086-1
• Oprea1_410640
• 1-(4-Nitrophenyl)dihydro-1H-1,3oxazolo3,4-c1,3oxazole

• MDL： MFCD00522213
• Inchi： 1S/C11H12N2O4/c14-13(15)9-3-1-8(2-4-9)11-10-5-16-6-12(10)7-17-11/h1-4,10-11H,5-7H2
• InChI Key： DBDXAJVSKWAGLH-UHFFFAOYSA-N
• SMILES： O1CN2COCC2C1C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 236.07976
• Monoisotopic Mass: 236.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 67.5Ų

Experimental Properties

• PSA: 64.84

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 1-(4-Nitrophenyl)dihydro-1H-1,3oxazolo3,4-c1,3oxazole

Research Briefing on 1-(4-Nitrophenyl)dihydro-1H-1,3oxazolo3,4-c1,3oxazole (CAS: 110973-83-6)

1-(4-Nitrophenyl)dihydro-1H-1,3oxazolo3,4-c1,3oxazole (CAS: 110973-83-6) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential pharmacological applications. Recent studies have explored its synthesis, biological activity, and potential as a scaffold for drug development. This briefing provides an overview of the latest research findings related to this compound, focusing on its chemical properties, synthetic pathways, and emerging therapeutic applications.

The compound's structure, characterized by a fused oxazole-oxazoline ring system, offers a versatile platform for chemical modifications, making it an attractive candidate for the development of novel bioactive molecules. Recent synthetic methodologies have focused on optimizing the yield and purity of 1-(4-Nitrophenyl)dihydro-1H-1,3oxazolo3,4-c1,3oxazole, with particular emphasis on green chemistry approaches to reduce environmental impact. Advances in catalytic systems and solvent-free reactions have been reported to enhance the efficiency of its synthesis.

In terms of biological activity, preliminary studies have indicated that 1-(4-Nitrophenyl)dihydro-1H-1,3oxazolo3,4-c1,3oxazole exhibits promising inhibitory effects on specific enzymatic targets, including kinases and proteases involved in inflammatory and oncogenic pathways. These findings suggest its potential as a lead compound for the development of anti-inflammatory and anticancer agents. Further mechanistic studies are underway to elucidate its mode of action and optimize its pharmacological profile.

Recent in vitro and in vivo studies have demonstrated the compound's ability to modulate cellular signaling pathways, particularly those related to oxidative stress and apoptosis. For instance, research has shown that derivatives of 1-(4-Nitrophenyl)dihydro-1H-1,3oxazolo3,4-c1,3oxazole can selectively induce apoptosis in cancer cells while sparing normal cells, highlighting its potential as a targeted therapeutic agent. These studies have also explored structure-activity relationships (SAR) to identify key functional groups that enhance efficacy and reduce toxicity.

Despite these promising results, challenges remain in the development of 1-(4-Nitrophenyl)dihydro-1H-1,3oxazolo3,4-c1,3oxazole as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 1-(4-Nitrophenyl)dihydro-1H-1,3oxazolo3,4-c1,3oxazole represents a promising scaffold for drug discovery, with recent research highlighting its synthetic versatility and biological potential. Continued investigation into its mechanisms of action and optimization of its pharmacological properties will be critical for its successful translation into therapeutic applications. This briefing underscores the importance of interdisciplinary research in unlocking the full potential of this compound in the field of chemical biology and medicine.